Cas no 89895-81-8 (2-Morpholinopropanoic acid)

• Product Name: 2-Morpholinopropanoic acid
• CAS No: 89895-81-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 858396
• PubChem ID: 3152565
• Update Time: 2025-06-11

2-Morpholinopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinopropanoic acid
• ALINDA 3046
• UKRORGSYN-BB BBR-022908
• VITAS-BB TBB013148
• 2-morpholin-4-ylpropanoic acid hydrochloride
• 4-morpholineacetic acid, alpha-methyl-
• 2-morpholin-4-ylpropanoic acid(SALTDATA: HCl)
• 2-morpholin-4-ylpropanoic acid
• 2-MORPHOLIN-4-YL-PROPIONIC ACID
• 2-Morpholin-4-yl-propionic acidhydrochloride
• F2130-0091
• SCHEMBL715038
• SB30662
• 2-MORPHOLIN-4-YL-PROPANOIC ACID
• 25245-81-2
• SB32284
• SB36195
• 2-Morpholinopropanoicacid
• 2-(morpholin-4-yl)propanoic acid
• CS-0118652
• (R)-2-Morpholin-4-yl-propionic acid
• AKOS000113624
• WEJKUVSYIGOBAR-UHFFFAOYSA-N
• Morpholinopropansaure
• DTXSID30390002
• EN300-41472
• BB 0219161
• AKOS016041482
• 2-(4-morpholinyl)propanoic acid
• 89895-81-8
• MFCD03821872
• F1965-0004

• Inchi： 1S/C7H13NO3/c1-6(7(9)10)8-2-4-11-5-3-8/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： WEJKUVSYIGOBAR-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(=O)O)C)CC1

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: -0.27040

2-Morpholinopropanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Morpholinopropanoic acid

Introduction to 2-Morpholinopropanoic Acid (CAS No. 89895-81-8)

2-Morpholinopropanoic acid, identified by its Chemical Abstracts Service (CAS) number 89895-81-8, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a morpholine moiety linked to a propanoic acid backbone, has garnered attention due to its versatile structural properties and potential applications in drug development. The morpholine ring, characterized by its nitrogen-containing heterocycle, contributes to the molecule's solubility and interaction capabilities with biological targets, making it a valuable scaffold in medicinal chemistry.

The synthesis and characterization of 2-Morpholinopropanoic acid have been subjects of extensive study, particularly in the context of designing novel therapeutic agents. The compound's ability to modulate biological pathways has been explored in various preclinical models, highlighting its significance as an intermediate or lead compound in pharmaceutical innovation. Recent advancements in synthetic methodologies have enabled more efficient production processes, allowing researchers to access larger quantities of this compound for further investigation.

In the context of modern drug discovery, 2-Morpholinopropanoic acid has been utilized as a building block in the development of small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The morpholine group's pharmacophoric properties make it an attractive component for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated the potential of derivatives of 2-Morpholinopropanoic acid in inhibiting kinases and other enzymes implicated in tumor growth and progression.

One notable area of research involving 2-Morpholinopropanoic acid is its role in developing antiviral agents. The unique structural features of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent publications have reported the use of 2-Morpholinopropanoic acid derivatives in screening libraries for compounds with antiviral activity. These studies have shown promising results, particularly against RNA viruses, where the morpholine scaffold facilitates effective binding to viral targets.

The biochemical properties of 2-Morpholinopropanoic acid also make it a useful tool in understanding enzyme mechanisms and substrate recognition. Researchers have employed this compound to study the catalytic activity of various enzymes, including those involved in metabolic pathways and signal transduction. By using labeled derivatives of 2-Morpholinopropanoic acid, scientists can gain insights into the binding kinetics and thermodynamics of enzyme-substrate interactions, which are crucial for designing more effective drugs.

Furthermore, the pharmaceutical industry has shown interest in 2-Morpholinopropanoic acid as a potential chiral auxiliary or ligand in asymmetric synthesis. The presence of the morpholine ring allows for stereocontrol during chemical reactions, enabling the production of enantiomerically pure compounds. Such compounds are often required for therapeutic applications due to their improved pharmacological profiles. Advances in catalytic methods have expanded the utility of 2-Morpholinopropanoic acid in constructing complex molecular architectures with high enantioselectivity.

The environmental impact and biodegradability of 2-Morpholinopropanoic acid have also been subjects of investigation. Studies have assessed its behavior in aquatic systems and its potential effects on aquatic organisms. These assessments are crucial for evaluating the safety of pharmaceutical intermediates during their lifecycle from production to disposal. Efforts have been made to develop greener synthetic routes for 2-Morpholinopropanoic acid, minimizing waste generation and reducing environmental footprint.

In conclusion, 2-Morpholinopropanoic acid (CAS No. 89895-81-8) represents a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and biological interactions make it a valuable tool for designing novel therapeutics across various disease areas. As research continues to uncover new applications and synthetic strategies for this compound, its importance in advancing medical science is likely to grow further.